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Compound of Interest

Compound Name: GSK461364

Cat. No.: B529461

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with GSK461364. The following procedures are
designed to ensure the safe handling, use, and disposal of this potent polo-like kinase 1 (PIk1)
inhibitor.

Hazard Identification and Personal Protective
Equipment (PPE)

While a Safety Data Sheet (SDS) for GSK461364 indicates that the substance is not classified
as hazardous according to the Globally Harmonized System (GHS), it is prudent to handle it
with care due to its biological activity as a potent kinase inhibitor used in cancer research.[1] It
is the user's responsibility to establish safe handling procedures based on the specific
conditions of use.[1]

Recommended Personal Protective Equipment:
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PPE Category

Item

Specification

Hand Protection

Chemical-resistant gloves

Nitrile or other appropriate
material. Inspect for tears or

holes before use.

Eye Protection

Safety glasses with side

shields or goggles

Must be worn at all times in the

laboratory.

Skin and Body Protection

Laboratory coat

Fully buttoned to protect skin

and clothing.

Respiratory Protection

Not generally required for

small quantities

Use a certified respirator if
creating aerosols or handling

large quantities.

Safe Handling and Operational Plan

Adherence to a strict operational workflow is critical to minimize exposure and ensure

experimental integrity.

Step-by-Step Handling Protocol:

e Preparation:

o Designate a specific area for handling GSK461364, preferably within a chemical fume

hood.

o Ensure all necessary PPE is available and in good condition.

o Have a spill kit readily accessible.

e Weighing and Reconstitution:

o Handle the solid compound in a fume hood to avoid inhalation of any airborne particles.

o Use appropriate tools (e.g., spatulas, weighing paper) that can be easily decontaminated.
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o When preparing stock solutions, add the solvent slowly to the solid to prevent splashing.
GSK461364 is soluble in DMSO.[2]

o Experimental Use:
o Clearly label all solutions containing GSK461364.

o When performing cell-based assays or animal experiments, follow established laboratory
protocols for handling cytotoxic agents.

o Avoid the generation of aerosols.

e Post-Experiment:
o Decontaminate all work surfaces and equipment after use.
o Dispose of all waste in accordance with the disposal plan.
o Wash hands thoroughly after removing gloves.

Disposal Plan

As an antineoplastic agent, GSK461364 and all associated waste must be disposed of as

chemotherapeutic waste.[3]

Waste Segregation and Disposal:
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Waste Type Disposal Container Procedure

) Includes contaminated gloves,
_ Yellow chemotherapeutic ) ]
Solid Waste ) pipette tips, tubes, and
waste bag/container o
weighing paper.[3]

Labeled, leak-proof Includes unused solutions and
Liquid Waste chemotherapeutic waste contaminated media. Do not
container dispose of down the drain.[3]

Puncture-proof ]
) Includes contaminated needles
Sharps chemotherapeutic sharps ]
) and syringes.
container

All chemotherapeutic waste containers must be clearly labeled as "Chemotherapeutic Waste"
and disposed of through an approved hazardous waste disposal program.[3]

Emergency Procedures

Spill Response:

o Evacuate the immediate area.

o Alert others in the vicinity.

« |f safe to do so, contain the spill using a chemical spill kit.

o Wear appropriate PPE, including respiratory protection if the spill is a powder.

o Clean the area with an appropriate deactivating agent or soap and water.

o Collect all cleanup materials in a sealed container for disposal as chemotherapeutic waste.
First Aid:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.
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» Skin Contact: Immediately wash the affected area with soap and water. Remove
contaminated clothing. Seek medical attention if irritation persists.

 Inhalation: Move to fresh air. If not breathing, give artificial respiration. Seek medical
attention.

 Ingestion: Do NOT induce vomiting. Wash out mouth with water. Seek immediate medical
attention.

Diagrams
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Caption: Workflow for the safe handling and disposal of GSK461364.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
GSK461364]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b529461#personal-protective-equipment-for-handling-
gsk461364]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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